Cas no 883502-07-6 (2-(2-bromo-4,5-difluorophenyl)acetic acid)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)acetic acid
• CAS No: 883502-07-6
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• MDL: MFCD04973423
• CID: 721203
• PubChem ID: 3732964
• Update Time: 2024-10-26

2-(2-bromo-4,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4,5-difluorophenyl)acetic acid
• 2-BROMO-4,5-DIFLUOROPHENYLACETIC ACID
• Benzeneacetic acid,2-bromo-4,5-difluoro-
• C8H5BrF2O2
• 2-Bromo-4,5-difluorophenylaceticacid
• PubChem2702
• SBB064743
• PC2367
• CL8753
• DT2089
• FCH1328170
• AS00521
• AM62279
• BC002328
• AB0065786
• Benzeneacetic acid, 2-bromo-4,5-difluoro-
• AX8022970
• V8609
• ST24039168
• 2-Bromo-4,5-difluorobenzeneacetic acid (ACI)
• 2-(2-Bromo-4,5-difluorophenyl)aceticacid
• SCHEMBL3366555
• AC-26165
• (2-bromo-4,5-difluorophenyl)acetic acid
• SY109533
• EN300-1913915
• 883502-07-6
• DS-12962
• DTXSID70395677
• AKOS015890152
• MFCD04973423
• 2-(2-bromo-4,5-difluorophenyl)acetic acid

• MDL： MFCD04973423
• Inchi： 1S/C8H5BrF2O2/c9-5-3-7(11)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： FQSLXVRCDYUESO-UHFFFAOYSA-N
• SMILES： O=C(CC1C(Br)=CC(F)=C(F)C=1)O

Computed Properties

• Exact Mass: 249.944
• Monoisotopic Mass: 249.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.774
• Boiling Point: 313°C at 760 mmHg
• Flash Point: 143.1°C
• Refractive Index: 1.549
• Water Partition Coefficient: Slightly soluble in water.